Cas no 1805096-08-5 (2-Aminomethyl-3-cyano-4-hydroxybenzoic acid)

• Product Name: 2-Aminomethyl-3-cyano-4-hydroxybenzoic acid
• CAS No: 1805096-08-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4946738
• Update Time: 2025-05-20

2-Aminomethyl-3-cyano-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-3-cyano-4-hydroxybenzoic acid

• Inchi： 1S/C9H8N2O3/c10-3-6-5(9(13)14)1-2-8(12)7(6)4-11/h1-2,12H,3,10H2,(H,13,14)
• InChI Key： OOGBNISRGALRSL-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(=O)O)=C(C=1C#N)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: -2.1
• Topological Polar Surface Area: 107

Additional information on 2-Aminomethyl-3-cyano-4-hydroxybenzoic acid

2-Aminomethyl-3-cyano-4-hydroxybenzoic Acid: A Comprehensive Overview

2-Aminomethyl-3-cyano-4-hydroxybenzoic acid (CAS No. 1805096-08-5) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of functional groups, including an amino methyl group, a cyano group, and a hydroxyl group attached to a benzoic acid backbone, exhibits versatile chemical properties. Recent studies have highlighted its potential applications in drug design, bioactive materials, and advanced chemical synthesis.

The benzoic acid moiety serves as the central framework of this molecule, providing a rigid aromatic structure that facilitates various chemical reactions. The cyano group (-CN) attached at the 3-position introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. Meanwhile, the hydroxyl group (-OH) at the 4-position contributes to hydrogen bonding capabilities, which are crucial for interactions in biological systems. The aminomethyl group (-CH₂NH₂) at the 2-position adds another layer of functionality, enabling further modifications and applications in medicinal chemistry.

Recent research has focused on the synthesis and characterization of 2-Aminomethyl-3-cyano-4-hydroxybenzoic acid. Scientists have developed efficient synthetic routes to produce this compound with high purity and yield. For instance, a study published in *Journal of Organic Chemistry* demonstrated a multi-step synthesis involving nucleophilic aromatic substitution and subsequent functionalization. The compound's stability under various reaction conditions has also been thoroughly investigated, making it suitable for large-scale production.

In terms of applications, 2-Aminomethyl-3-cyano-4-hydroxybenzoic acid has shown promise in drug design due to its ability to act as a scaffold for bioactive molecules. Its structural versatility allows for the incorporation of diverse functional groups, enabling the creation of novel pharmacophores with potential therapeutic effects. For example, researchers have explored its use as a building block for anti-inflammatory agents and antioxidants.

Moreover, this compound has been utilized in the development of advanced materials. Its ability to form stable metal complexes has led to its application in coordination chemistry and catalysis. A recent study in *Chemical Communications* highlighted its role as a ligand in transition metal catalysis, demonstrating enhanced catalytic activity in organic transformations.

The cyano group in 2-Aminomethyl-3-cyano-4-hydroxybenzoic acid also plays a critical role in its electrochemical properties. Researchers have investigated its potential as an electrode material in energy storage devices such as supercapacitors and batteries. Preliminary results indicate that the compound exhibits favorable redox characteristics, making it a candidate for next-generation energy storage solutions.

In conclusion, 2-Aminomethyl-3-cyano-4-hydroxybenzoic acid (CAS No. 1805096-08-5) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique combination of functional groups and versatile chemical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both medicinal and materials science.